4-(5-Fluoro-2-methylphenyl)-2-methylphenol

• IUPAC Name: 4-(5-fluoro-2-methylphenyl)-2-methylphenol
• InChI: InChI=1S/C14H13FO/c1-9-3-5-12(15)8-13(9)11-4-6-14(16)10(2)7-11/h3-8,16H,1-2H3
• InChI Key: IXEMGZMTOANKMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)O)C
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID00683751
• Molecular Weight: 216.25 g/mol
• CAS No.: 1261975-78-3

Description

4-(5-Fluoro-2-methylphenyl)-2-methylphenol is an organic compound characterized by the presence of a fluorine atom and two methyl groups attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Fluoro-2-methylphenyl)-2-methylphenol typically involves the following steps:

Starting Materials: The synthesis begins with 5-fluoro-2-methylphenyl isocyanate and 2-methylphenol.

Reaction Conditions: The reaction is carried out under controlled temperature and pressure conditions, often in the presence of a catalyst to facilitate the reaction.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 4-(5-Fluoro-2-methylphenyl)-2-methylphenol may involve large-scale reactors and continuous flow processes to ensure efficient and cost-effective synthesis. The use of automated systems and advanced purification techniques helps in achieving high yields and consistent quality.

Chemical Reactions Analysis

Types of Reactions

4-(5-Fluoro-2-methylphenyl)-2-methylphenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms, such as alcohols or hydrocarbons.

Substitution: The fluorine atom and hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenation or nitration reactions can be carried out using reagents like chlorine or nitric acid.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or hydrocarbons.

Scientific Research Applications

4-(5-Fluoro-2-methylphenyl)-2-methylphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(5-Fluoro-2-methylphenyl)-2-methylphenol involves its interaction with specific molecular targets and pathways. The fluorine atom and hydroxyl group play crucial roles in its reactivity and binding affinity. The compound may act by inhibiting or activating certain enzymes or receptors, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

5-Fluoro-2-methylphenyl isocyanate: This compound shares the fluorine and methyl groups but differs in its functional group.

4-Fluoro-2-isocyanato-1-methylbenzene: Similar in structure but with an isocyanate group instead of a hydroxyl group.

Uniqueness

4-(5-Fluoro-2-methylphenyl)-2-methylphenol is unique due to the combination of its fluorine atom and hydroxyl group, which confer distinct chemical and biological properties. Its specific structure allows for unique interactions and reactivity compared to other similar compounds.